3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: 3-bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C12H7BrClN3/c13-11-10(8-2-4-9(14)5-3-8)16-12-15-6-1-7-17(11)12/h1-7H
• InChI Key: PXYIENFKKVXGPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(N=C2N=C1)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C12H7BrClN3
• Molecular Weight: 308.56 g/mol

Description

“3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine” is a fused bicyclic heterocycle. It has a molecular weight of 308.56. The IUPAC name for this compound is 3-bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrimidines, such as “3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine”, can be achieved through various strategies including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Molecular Structure Analysis

The InChI code for “3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine” is 1S/C12H7BrClN3/c13-11-10 (8-2-4-9 (14)5-3-8)16-12-15-6-1-7-17 (11)12/h1-7H.

Chemical Reactions Analysis

The construction of imidazo[1,2-a]pyrimidine core, like in “3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine”, is often based on the condensation of 2-aminopyridine with various substrates, mainly carbonyl compounds or alkenes.

Physical And Chemical Properties Analysis

“3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine” is a solid at room temperature.

Scientific Research Applications

Synthesis and Derivative Formation

• 3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine derivatives are synthesized using 2-aminopyrimidines with methyl aryl ketones and halogens like bromine, leading to the formation of 6-bromo- and 3,6-dibromo-substituted 2-arylimidazo[1,2-a]pyrimidines (Kochergin et al., 2000).

Antimicrobial Activity

• Some new chalcones and oxopyrimidines containing the imidazo[1,2-a]pyrimidine nucleus have been synthesized and screened for their antimicrobial activity (Joshi et al., 2012).
• Derivatives of imidazo[1,2-a]pyrimidine, synthesized using dinucleophilic reagents, showed high antimicrobial activity (Elenich et al., 2019).

Corrosion Inhibition

• Imidazo[1,2-a]pyrimidine derivatives are evaluated as inhibitors against mild steel corrosion, demonstrating high inhibition performance and being characterized as mixed-type inhibitors (Saady et al., 2021).

Chemical Detoxification

• Selenoester derivatives of imidazo[1,2-a]pyrimidine have been synthesized and applied for chemical detoxification of HgCl2, demonstrating potential for treatment of HgCl2 induced toxicity (Sharma et al., 2018).

Safety and Hazards

The safety information for “3-Bromo-2-(4-chlorophenyl)imidazo[1,2-a]pyrimidine” includes hazard statements H315, H319, and H335. Precautionary statements include P261, P305, P351, and P338.

Future Directions

Imidazo[1,2-a]pyrimidines have a wide range of applications in medicinal chemistry and material science. Therefore, the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyrimidine core is a promising area of research.